Cas no 256519-15-0 (2-Chloro-5-ethylbenzo[d]oxazole)
2-Chloro-5-ethylbenzo[d]oxazole is a heterocyclic compound featuring a chloro-substituted benzo[d]oxazole core with an ethyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the ethyl moiety contributes to lipophilicity, influencing solubility and binding properties. Its benzo[d]oxazole scaffold is notable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactivity. Purity and stability are critical for consistent performance in synthetic workflows.
![2-Chloro-5-ethylbenzo[d]oxazole structure](https://ossimg.kuujia.com/scimg/257000/256519-15-0x500.png)
256519-15-0 structure
Product Name:2-Chloro-5-ethylbenzo[d]oxazole
CAS No:256519-15-0
MF:C9H8ClNO
MW:181.618921279907
CID:4820159
PubChem ID:14169814
Update Time:2025-06-07
2-Chloro-5-ethylbenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-ethylbenzo[d]oxazole
- Benzoxazole, 2-chloro-5-ethyl-
- 2-chloro-5-ethyl-1,3-benzoxazole
-
- Inchi： 1S/C9H8ClNO/c1-2-6-3-4-8-7(5-6)11-9(10)12-8/h3-5H,2H2,1H3
- InChI Key： FSSSPMJNIVDADB-UHFFFAOYSA-N
- SMILES： ClC1=NC2=C(C=CC(=C2)CC)O1
Computed Properties
- Exact Mass: 181.0294416g/mol
- Monoisotopic Mass: 181.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26
2-Chloro-5-ethylbenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081000586-1g |
2-Chloro-5-ethylbenzo[d]oxazole |
256519-15-0 | 98% | 1g |
$1740.00 | 2023-09-02 | |
| Alichem | A081000586-10g |
2-Chloro-5-ethylbenzo[d]oxazole |
256519-15-0 | 98% | 10g |
$12,687.80 | 2022-03-31 | |
| 1PlusChem | 1P027X92-50mg |
2-chloro-5-ethyl-1,3-benzoxazole |
256519-15-0 | 95% | 50mg |
$255.00 | 2023-12-18 | |
| 1PlusChem | 1P027X92-100mg |
2-chloro-5-ethyl-1,3-benzoxazole |
256519-15-0 | 95% | 100mg |
$350.00 | 2023-12-18 | |
| 1PlusChem | 1P027X92-250mg |
2-chloro-5-ethyl-1,3-benzoxazole |
256519-15-0 | 95% | 250mg |
$491.00 | 2023-12-18 | |
| 1PlusChem | 1P027X92-500mg |
2-chloro-5-ethyl-1,3-benzoxazole |
256519-15-0 | 95% | 500mg |
$737.00 | 2023-12-18 | |
| 1PlusChem | 1P027X92-1g |
2-chloro-5-ethyl-1,3-benzoxazole |
256519-15-0 | 95% | 1g |
$926.00 | 2023-12-18 | |
| 1PlusChem | 1P027X92-2.5g |
2-chloro-5-ethyl-1,3-benzoxazole |
256519-15-0 | 95% | 2.5g |
$1756.00 | 2023-12-18 | |
| 1PlusChem | 1P027X92-5g |
2-chloro-5-ethyl-1,3-benzoxazole |
256519-15-0 | 95% | 5g |
$2569.00 | 2023-12-18 | |
| 1PlusChem | 1P027X92-10g |
2-chloro-5-ethyl-1,3-benzoxazole |
256519-15-0 | 95% | 10g |
$3779.00 | 2023-12-18 |
2-Chloro-5-ethylbenzo[d]oxazole Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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